
Navigating the Safety Profile of 1,7-Heptanediol:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1,7-Heptanediol (CAS No. 629-30-1). The information is compiled and

presented to meet the needs of laboratory and drug development professionals, with a focus

on data clarity, experimental context, and procedural visualization.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following table summarizes the key quantitative data for 1,7-
Heptanediol.
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Property Value

Molecular Formula C₇H₁₆O₂

Molecular Weight 132.20 g/mol

Appearance Clear, colorless to light yellow, viscous liquid

Odor Odorless

Melting Point 17-19 °C (62.6-66.2 °F)

Boiling Point 259 °C (498.2 °F) at 760 mmHg

Flash Point > 110 °C (> 230 °F)

Density 0.951 g/mL at 25 °C

Solubility Soluble in water

Toxicological Data Summary
Based on available Safety Data Sheets (SDS), 1,7-Heptanediol has not undergone extensive

toxicological testing, or such data is not readily available in the public domain. The table below

reflects the current status of toxicological information.
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Toxicological Endpoint Data

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation
No data available; not expected to be a skin

irritant

Serious Eye Damage/Irritation No data available; may cause eye irritation[1]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Note: The absence of data does not imply that the substance is harmless. Standard

precautions for handling laboratory chemicals should always be observed.

Handling Precautions and Personal Protective
Equipment (PPE)
Given the limited toxicological data, a cautious approach to handling 1,7-Heptanediol is
recommended. The following logical workflow outlines the essential handling precautions.
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Risk Assessment

Engineering Controls

Personal Protective Equipment (PPE)

Safe Handling Practices

Review SDS

Identify Potential Hazards

Determine Scale of Work

Use in a well-ventilated area

Work in a fume hood for large quantities or if heating Eye Protection

Hand Protection Chemical safety goggles or face shield

Body Protection Compatible chemical-resistant gloves (e.g., nitrile)

Lab coat Avoid contact with skin and eyes

Do not ingest or inhale

Keep away from incompatible materials (strong oxidizing agents, acid chlorides, acid anhydrides)

Click to download full resolution via product page

Caption: Logical workflow for handling 1,7-Heptanediol.
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Engineering Controls
Ventilation: Work in a well-ventilated area. For procedures that may generate aerosols or

when using large quantities, a fume hood is recommended.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile

rubber).[2][3]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2]

Hygiene Measures
Handle in accordance with good industrial hygiene and safety practices.[2] Wash hands

thoroughly after handling.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[3] Keep away

from incompatible materials such as strong oxidizing agents, acid chlorides, and acid

anhydrides.[2]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[2]

Experimental Protocols for Safety Assessment
While specific experimental data for 1,7-Heptanediol is scarce, the following sections detail the

standardized OECD protocols that would be employed to assess its toxicological profile.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test is designed to determine the potential of a substance to cause reversible skin irritation

or irreversible corrosion.

Healthy young adult albino rabbit
~24h prior: clip fur from dorsal area

Apply 0.5 mL of 1,7-Heptanediol to a small area of skin (~6 cm²)
Cover with a gauze patch

Exposure Period (4 hours)

Removal of Test Substance

Observation (1, 24, 48, 72 hours)

Scoring of Erythema and Edema

Draize Scale

Final Classification

Click to download full resolution via product page

Caption: Experimental workflow for an acute dermal irritation study.

Methodology:
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Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal

is clipped.

Application: 0.5 mL of 1,7-Heptanediol is applied to a small area of the skin (approximately

6 cm²) and covered with a gauze patch. An untreated area of the skin serves as a control.

Exposure: The exposure period is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

Observations may continue for up to 14 days to assess the reversibility of any effects.

Scoring: The reactions are scored using a standardized system (e.g., the Draize scale).

Classification: Based on the scores, the substance is classified for its skin irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eye.
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Healthy young adult albino rabbit

Examine both eyes <24h before test

Instill 0.1 mL of 1,7-Heptanediol into the conjunctival sac of one eye
The other eye serves as a control

Examine eyes at 1, 24, 48, and 72 hours post-instillation

Grade effects on cornea, iris, and conjunctiva

Observe for up to 21 days

Classification

Click to download full resolution via product page

Caption: Experimental workflow for an acute eye irritation study.

Methodology:

Animal Model: Healthy young adult albino rabbits are used.

Procedure: A single dose of the test substance (0.1 mL for liquids) is applied into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
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control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

Reversibility: The observation period can be extended up to 21 days to determine the

reversibility of the observed effects.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This method is used to assess the acute oral toxicity of a substance.
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Rats (typically females)
Fasted overnight before dosing

To determine the appropriate starting dose

Administer a single oral dose by gavage at one of the fixed dose levels (5, 50, 300, 2000 mg/kg)

Observation (at least 14 days)

Record Clinical Signs and Mortality

Necropsy

Classification

Click to download full resolution via product page

Caption: Experimental workflow for an acute oral toxicity study.

Methodology:

Animal Model: Typically, rats of a single sex (usually females) are used.

Dosing: The substance is administered orally by gavage at one of the defined dose levels (5,

50, 300, or 2000 mg/kg body weight). A sighting study may be performed to determine the
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appropriate starting dose.

Procedure: A stepwise procedure is used where a group of animals is dosed at a specific

level. The outcome of this group determines the dose for the next group (higher or lower).

Observation: Animals are observed for a period of at least 14 days for signs of toxicity and

mortality.

Data Collection: Clinical signs, body weight changes, and mortality are recorded. A gross

necropsy is performed on all animals at the end of the study.

Classification: The substance is classified based on the observed toxicity and mortality at the

different dose levels.

Conclusion
While 1,7-Heptanediol is a valuable compound in various research and development

applications, the publicly available safety data is limited. Therefore, it is imperative that

researchers, scientists, and drug development professionals handle this chemical with a high

degree of caution, adhering to the handling and PPE recommendations outlined in this guide.

The provided experimental protocols, based on OECD guidelines, offer a framework for any

future toxicological assessments that may be required to fill the existing data gaps and ensure

a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Profile of 1,7-Heptanediol: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042083#1-7-heptanediol-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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